ethyl 3-(3-methoxybenzyl)-3-piperidinecarboxylate hydrochloride

• IUPAC Name: ethyl 3-[(3-methoxyphenyl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C16H23NO3/c1-3-20-15(18)16(8-5-9-17-12-16)11-13-6-4-7-14(10-13)19-2/h4,6-7,10,17H,3,5,8-9,11-12H2,1-2H3
• InChI Key: HEFRGJHLPIZYBR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCNC1)CC2=CC(=CC=C2)OC
• Molecular Formula: C16H23NO3
• Molecular Weight: 277.36 g/mol

Description

Ethyl 3-(3-methoxybenzyl)-3-piperidinecarboxylate hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as EPMC hydrochloride and is a white crystalline powder that is soluble in water and ethanol.

Mechanism of Action

The mechanism of action of EPMC hydrochloride is not fully understood, but it is believed to work by inhibiting the production of inflammatory cytokines and prostaglandins. It has also been shown to modulate the activity of certain ion channels, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
EPMC hydrochloride has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain, as well as to inhibit the growth of certain bacteria and fungi. It has also been found to have neuroprotective effects and to improve cognitive function in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPMC hydrochloride in lab experiments is its potent anti-inflammatory and analgesic effects. It is also relatively easy to synthesize and has a low toxicity profile. However, one of the limitations of using this compound is its limited solubility in certain solvents, which can make it difficult to use in certain experimental setups.

Future Directions

There are several potential future directions for research on EPMC hydrochloride. One area of interest is its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. It may also have potential applications in the treatment of cancer and other inflammatory disorders. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential therapeutic applications in greater detail.

Synthesis Methods

The synthesis of EPMC hydrochloride involves a multi-step process that starts with the reaction of 3-methoxybenzaldehyde with piperidine in the presence of acetic anhydride to form 3-(3-methoxybenzyl)-piperidine. This intermediate is then reacted with ethyl chloroformate to form ethyl 3-(3-methoxybenzyl)-3-piperidinecarboxylate. Finally, the hydrochloride salt is obtained by reacting this compound with hydrochloric acid.

Scientific Research Applications

EPMC hydrochloride has been studied extensively for its potential applications in various fields. It has been found to have significant anti-inflammatory, analgesic, and anti-tumor properties. It has also been studied for its potential use as a neuroprotective agent, as well as for its ability to inhibit the growth of certain bacteria and fungi.